4-[(dimethylamino)sulfonyl]-N-(2-fluorophenyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C15H15FN2O3S/c1-18(2)22(20,21)12-9-7-11(8-10-12)15(19)17-14-6-4-3-5-13(14)16/h3-10H,1-2H3,(H,17,19)
• InChI Key: IUXAWWNHRVCPKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol

Description

Compounds like “4-[(dimethylamino)sulfonyl]-N-(2-fluorophenyl)benzamide” belong to the class of organic compounds known as sulfanilides. These are organic aromatic compounds containing a sulfanilide moiety, with the general structure RS(=O)(=O)NC1=CC=CC=C1.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as catalytic protodeboronation of pinacol boronic esters. Protodeboronation is a process where a boron atom is replaced by a hydrogen atom in an organic compound.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using various spectroscopic methods such as infrared spectra, NMR, elemental analysis, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve substitution, addition, and oxidation.

Physical And Chemical Properties Analysis

Amides, a class of compounds similar to the one you mentioned, generally have high boiling points and melting points. These characteristics and their solubility in water result from the polar nature of the amide group and hydrogen bonding.

Mechanism of Action

The mechanism of action of similar compounds often involves interactions with bioactive molecules and receptors.

Safety and Hazards

Safety and hazards associated with similar compounds can be found in material safety data sheets (MSDS). For example, some compounds may be harmful if swallowed.